Cas no 159813-69-1 (Sikokianin C)

• Product Name: Sikokianin C
• CAS No: 159813-69-1
• MF: C₃₁H₂₄O₁₀
• MW: 556.52
• CID: 160704
• PubChem ID: 101676234
• Update Time: 2025-05-19

Sikokianin C Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2'-(4-methoxyphenyl)-,(2R,2'S,3S,3'R)-
• Sikokianin C
• [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2'-(4-methoxyphenyl)-,(2
• [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2'-(4-methoxyphenyl)-,[2R-[2a,3b(2'S*,3'R*)]]-
• (2R,2'S,3S,3'R)-2,2',3,3'-Tetrahydro-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2'-(4-methoxyphenyl)-[3,3'-bi-4H-1-benzopyran]-4,4'-dione
• [ "" ]
• CID 101676234
• [3,3'-Bi-4H-1-benzopyran]-4,4'-dione, 2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2'-(4-methoxyphenyl)-, (2R,2'S,3S,3'R)-
• CS-0112954
• (2R,3S)-3-[(2S,3R)-5,7-Dihydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• 159813-69-1
• HY-135458
• AKOS040762348
• Sikokianin B
• (+)-Sikokianin A
• Sikokianin A
• DA-67588

• Inchi： 1S/C31H24O10/c1-39-19-8-4-15(5-9-19)31-27(29(38)25-21(36)11-18(34)13-23(25)41-31)26-28(37)24-20(35)10-17(33)12-22(24)40-30(26)14-2-6-16(32)7-3-14/h2-13,26-27,30-36H,1H3/t26-,27+,30+,31-/m1/s1
• InChI Key： QOPUSVUZHPIYER-VGGPVXIDSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC(=CC=1)OC)[C@@H]1C(C2C(=CC(=CC=2O[C@H]1C1C=CC(=CC=1)O)O)O)=O)=O)O)O

Computed Properties

• Exact Mass: 556.13694696g/mol
• Monoisotopic Mass: 556.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 943
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• XLogP3: 5

Experimental Properties

• Color/Form: Powder
• Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 901.1±65.0 °C at 760 mmHg
• Flash Point: 300.9±27.8 °C
• Solubility: Insuluble (3.4E-5 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 7.43±0.60(Predicted)

Sikokianin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Sikokianin C

Introduction to Sikokianin C (CAS No. 159813-69-1)

Sikokianin C, a naturally occurring compound with the chemical formula CAS No. 159813-69-1, has garnered significant attention in the field of pharmaceutical research due to its unique biological activities and potential therapeutic applications. This compound, belonging to the flavonoid family, has been extensively studied for its pharmacological properties, particularly in the context of inflammation, neuroprotection, and anticancer effects. The structural complexity and functional diversity of Sikokianin C make it a promising candidate for further investigation and development.

Flavonoids are a class of polyphenolic compounds widely found in plants, known for their antioxidant and anti-inflammatory properties. Among these, Sikokianin C has emerged as a particularly potent agent with a broad spectrum of biological activities. Research has demonstrated that Sikokianin C exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These findings highlight the potential of Sikokianin C as a therapeutic agent for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, Sikokianin C has shown remarkable neuroprotective effects. Studies have indicated that this compound can protect against oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective mechanisms of Sikokianin C are believed to be associated with its ability to scavenge free radicals and inhibit the aggregation of amyloid-beta plaques, which are hallmark features of these diseases. Furthermore, preclinical studies have suggested that Sikokianin C may enhance cognitive function by improving synaptic plasticity and neurotransmitter release.

The anticancer potential of Sikokianin C has also been extensively explored. Research has revealed that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Additionally, Sikokianin C has been shown to inhibit the proliferation of cancer cells by blocking cell cycle progression and disrupting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that Sikokianin C could be a valuable component in the development of novel anticancer therapies. Furthermore, its ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further clinical investigation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Sikokianin C, facilitating its use in various research applications. The structural elucidation of Sikokianin C using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has provided valuable insights into its molecular structure and stereochemistry. These studies have not only enhanced our understanding of the compound's biological activities but also paved the way for the development of derivatives with improved pharmacological properties.

The pharmacokinetic profile of Sikokianin C is another critical aspect that has been studied extensively. Research has shown that this compound exhibits good oral bioavailability and can be effectively absorbed into the bloodstream. However, its metabolic stability remains a challenge due to rapid degradation by enzymes such as cytochrome P450 enzymes. To address this issue, researchers have explored various strategies to enhance the stability and bioavailability of Sikokianin C, including chemical modifications and formulation approaches.

In conclusion, Sikokianin C (CAS No. 159813-69-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its anti-inflammatory, neuroprotective, and anticancer properties make it a promising candidate for further clinical development. Ongoing research efforts are focused on optimizing its pharmacokinetic profile and exploring novel therapeutic strategies. As our understanding of the biological activities of Sikokianin C continues to grow, it is likely that this compound will play an increasingly important role in the treatment of various diseases.